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Compound of Interest

Compound Name: 2-Methylthiazole-4-carbothioamide

Cat. No.: B070578 Get Quote

Application Notes and Protocols for 2-
Methylthiazole-4-carbothioamide
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methylthiazole-4-carbothioamide is a heterocyclic compound of interest in medicinal

chemistry and drug discovery due to the prevalence of the thiazole core in many biologically

active molecules.[1] Proper handling and dissolution are critical for accurate and reproducible

experimental results. These application notes provide a detailed protocol for the dissolution and

handling of 2-Methylthiazole-4-carbothioamide, compiled from available safety data and

chemical properties of the compound and its structural analogs.

Safety and Handling Precautions
Always consult the Safety Data Sheet (SDS) before handling this compound.

2-Methylthiazole-4-carbothioamide and related thiazole compounds may be hazardous. The

following precautions are recommended based on available safety data for similar structures[2]

[3]:

Personal Protective Equipment (PPE):
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Wear appropriate protective gloves, clothing, and eye/face protection.[2][3]

In case of inadequate ventilation, use a NIOSH/MSHA approved respirator.[2]

Handling:

Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of

dust or fumes.[2][3]

Wash hands thoroughly after handling.[2]

Avoid contact with skin and eyes.[2]

Keep away from heat, sparks, and open flames.[2][3]

Use non-sparking tools and take precautionary measures against static discharge.[3]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3]

Keep away from strong oxidizing agents, strong acids, strong bases, and strong reducing

agents.[3]

Physicochemical Properties
A summary of the available physicochemical data for 2-Methylthiazole-4-carbothioamide is

presented in the table below.
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Property Value Reference

Molecular Formula C₅H₆N₂S₂ [4]

Molecular Weight 158.25 g/mol [4]

Melting Point 201 °C [4]

Boiling Point 289.621 °C at 760 mmHg [4]

Density 1.376 g/cm³ [4]

Appearance Solid (form may vary)

Solubility Profile
Quantitative solubility data for 2-Methylthiazole-4-carbothioamide in common laboratory

solvents is not readily available in the published literature. However, based on the synthesis

and purification methods of similar thiazole-containing compounds, the following solvents may

be considered for dissolution.[1] It is highly recommended to perform small-scale solubility tests

before preparing stock solutions or working with larger quantities.
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Solvent Expected Solubility Notes

Dimethyl Sulfoxide (DMSO) Likely soluble

A common solvent for

dissolving organic compounds

for biological assays.

Acetone Potentially soluble

"Dry acetone" is mentioned as

a solvent in the synthesis of

related compounds.[1]

Ethanol/Water Mixtures Potentially soluble with heating

Recrystallization from

ethanol/water mixtures is a

common purification method

for similar compounds,

suggesting some solubility,

especially at elevated

temperatures.[1]

Water Likely low solubility

A related compound, 2-Amino-

4-methylthiazole, has a

reported aqueous solubility of

10.8 µg/mL at pH 7.4,

suggesting that 2-

Methylthiazole-4-

carbothioamide may also have

limited solubility in aqueous

solutions.[5]

Experimental Protocols
Protocol for Preparation of a Stock Solution
This protocol provides a general procedure for dissolving 2-Methylthiazole-4-carbothioamide.

The choice of solvent and concentration should be determined by the specific experimental

requirements.

Materials:

2-Methylthiazole-4-carbothioamide powder
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Appropriate solvent (e.g., DMSO)

Vortex mixer

Sonicator (optional)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Procedure:

Pre-weighing: Tare a sterile microcentrifuge tube or vial on a calibrated analytical balance.

Weighing the Compound: Carefully weigh the desired amount of 2-Methylthiazole-4-
carbothioamide into the tared container. Record the exact weight.

Solvent Addition: Add the calculated volume of the chosen solvent to achieve the desired

stock solution concentration.

Dissolution:

Cap the container tightly.

Vortex the solution for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution in a water bath for 5-10

minutes. Gentle heating may also be applied if the compound's stability at elevated

temperatures is known.

Visual Inspection: Visually inspect the solution to ensure that all solid material has dissolved

and the solution is clear.

Storage: Store the stock solution in a tightly sealed container at the appropriate temperature

(typically -20°C or -80°C for long-term storage) and protect from light.

Diagrams
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Experimental Workflow for Solution Preparation

Preparation

Storage & Use

Weigh 2-Methylthiazole-
4-carbothioamide

Add appropriate
solvent (e.g., DMSO)

1.

Vortex and/or sonicate
to dissolve

2.

Visually inspect for
complete dissolution

3.

Store stock solution
at -20°C or -80°C

4.

Dilute to working
concentration for experiments

5.

Click to download full resolution via product page

Caption: Workflow for preparing a solution of 2-Methylthiazole-4-carbothioamide.
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Logic Diagram for Solvent Selection

Start: Need to dissolve
2-Methylthiazole-4-carbothioamide

Is the experiment
in an aqueous system?

Try DMSO as the
primary solvent

No

Consider aqueous buffers,
but expect low solubility.

Perform small-scale tests.

Yes

If solubility in primary
solvent is poor, consider

alternatives like Acetone or
Ethanol/Water mixtures.

Solubility Issues

Proceed with the experiment

Soluble

Click to download full resolution via product page

Caption: Decision-making process for selecting an appropriate solvent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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